2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid

• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol
• IUPAC Name: 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]propan-2-yl]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C13H19N3O4/c1-12(2,3)20-11(19)16-13(4,5)10-14-6-8(7-15-10)9(17)18/h6-7H,1-5H3,(H,16,19)(H,17,18)
• InChI Key: GAAPRQJWWPOUNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(C)C1=NC=C(C=N1)C(=O)O

Description

This compound features a pyrimidine core substituted at the 5-position with a carboxylic acid group and at the 2-position with a propan-2-yl moiety bearing a tert-butoxycarbonyl (Boc)-protected amino group. The Boc group serves as a protective moiety for amines, enabling selective reactivity in synthetic workflows .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid typically involves multiple stepsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and purity while minimizing waste and energy consumption. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets the required specifications for research and industrial applications .

Chemical Reactions Analysis

Types of Reactions

2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution reactions can introduce new functional groups such as halogens or alkyl groups .

Scientific Research Applications

2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of enzyme interactions and as a probe for biological assays.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The Boc-protected amino group can be deprotected under acidic conditions, allowing the free amino group to interact with target molecules. This interaction can modulate the activity of the target, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs, their molecular properties, and substituent differences:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features	Source
Target: 2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid	C₁₃H₂₀N₄O₄*	296.33	5-carboxylic acid; 2-Boc-aminopropan-2-yl	Boc protection enhances amine stability	N/A†
2-({[(tert-butoxy)carbonyl]amino}methyl)-4-(difluoromethyl)pyrimidine-5-carboxylic acid	C₁₃H₁₇F₂N₃O₄	329.30	4-difluoromethyl; 2-Boc-aminomethyl	Fluorine atoms increase lipophilicity
2-(1-[(tert-Butoxy)carbonyl]pyrrolidin-2-yl)pyrimidine-5-carboxylic acid	C₁₄H₁₉N₃O₄	293.32	2-pyrrolidinyl (cyclic amine); Boc-protected	Conformational rigidity from pyrrolidine
2-(pentafluoroethyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	C₁₀H₉F₅N₂O₂	284.19	2-pentafluoroethyl; 4-isopropyl	High electronegativity enhances stability
5-{4-[2-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)ethyl]piperazin-1-yl}pyrimidine-2-carboxylic acid	C₁₈H₂₉N₅O₅	395.45	Piperazine-ethoxyethyl linker; Boc-protected	Extended structure impacts solubility

*Calculated using PubChem’s molecular formula generator.
†Direct data on the target compound is absent in evidence; values inferred from analogs.

Key Comparative Insights

Substituent Effects on Physicochemical Properties

• Lipophilicity : Fluorinated analogs (e.g., difluoromethyl or pentafluoroethyl substituents) exhibit increased lipophilicity, which may enhance membrane permeability but reduce aqueous solubility .
• Thermal Stability: Melting points (mp) for analogs range widely (e.g., 98–243°C in ), suggesting substituents like thiazole or morpholinosulfonyl groups (e.g., compound 7 in ) influence crystallinity. The target compound’s mp is unlisted but likely comparable to Boc-protected pyrrolidine derivatives (~95–250°C) .

Biological Activity

2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid is a synthetic compound notable for its unique molecular structure, which includes a pyrimidine ring and a tert-butoxycarbonyl group. Its molecular formula is $C_{13}H_{19}N_{3}O_{4}$, with a molecular weight of approximately 273.31 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications in drug development.

Biological Activity

The biological activity of 2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid is primarily linked to its structural features, which allow it to interact with various biological targets. Preliminary studies suggest that it may exhibit:

• Anticancer Properties : Research indicates that compounds with similar structural motifs have demonstrated significant inhibitory effects on cancer cell proliferation. For instance, pyrimidine derivatives have been shown to inhibit the growth of various cancer cell lines, including triple-negative breast cancer (TNBC) cells, with IC50 values as low as 0.126 µM .
• Enzyme Inhibition : The compound's ability to bind to specific enzymes suggests potential applications in enzyme inhibition studies. For example, related compounds have been noted for their inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in cancer metastasis .

The mechanism by which 2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid exerts its biological effects may involve:

• Binding Affinity : Interaction studies often focus on the compound's binding affinity to enzymes or receptors, crucial for understanding its therapeutic effects and mechanisms of action .
• Cell Signaling Pathways : The compound may influence various signaling pathways, contributing to its anticancer activity by inducing apoptosis in cancer cells while sparing normal cells .

Synthesis and Characterization

The synthesis of 2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid typically involves several steps that ensure high purity and yield. The following table summarizes the key steps involved in the synthesis:

Step	Reaction Conditions	Yield
1	Reflux with diphenyl phosphoryl azide and triethylamine	64%
2	Reaction with sodium borohydride in THF/MeOH	38.5%
3	Hydrogenation using PtO2 catalyst	91%

These reactions demonstrate the versatility of the compound as an intermediate in organic synthesis, allowing for the creation of various biologically active molecules .

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrimidine-based compounds. For example, a related study demonstrated that a pyrimidine derivative exhibited potent inhibitory effects on MDA-MB-231 TNBC cells, showing a significant selectivity index compared to normal cell lines .

Enzyme Interaction

Another case study focused on the interaction of similar compounds with MMPs, revealing that they could inhibit the activity of these enzymes, which play a crucial role in tumor invasion and metastasis . This suggests that 2-(2-{[(Tert-butoxy)carbonyl]amino}propan-2-yl)pyrimidine-5-carboxylic acid may also possess similar properties.